Desulfo Glucoraphanin
Desulfo Glucoraphanin
Brand Name:
Vulcanchem
CAS No.:
287966-62-5
VCID:
VC0122581
InChI:
InChI=1S/C12H23NO7S2/c1-22(19)5-3-2-4-8(13-18)21-12-11(17)10(16)9(15)7(6-14)20-12/h7,9-12,14-18H,2-6H2,1H3/b13-8-/t7?,9-,10+,11?,12+,22?/m1/s1
SMILES:
CS(=O)CCCCC(=NO)SC1C(C(C(C(O1)CO)O)O)O
Molecular Formula:
C₁₂H₂₃NO₇S
Molecular Weight:
357.44
Desulfo Glucoraphanin
CAS No.: 287966-62-5
Cat. No.: VC0122581
Molecular Formula: C₁₂H₂₃NO₇S
Molecular Weight: 357.44
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 287966-62-5 |
|---|---|
| Molecular Formula | C₁₂H₂₃NO₇S |
| Molecular Weight | 357.44 |
| IUPAC Name | [(2S,4S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (1Z)-N-hydroxy-5-methylsulfinylpentanimidothioate |
| Standard InChI | InChI=1S/C12H23NO7S2/c1-22(19)5-3-2-4-8(13-18)21-12-11(17)10(16)9(15)7(6-14)20-12/h7,9-12,14-18H,2-6H2,1H3/b13-8-/t7?,9-,10+,11?,12+,22?/m1/s1 |
| SMILES | CS(=O)CCCCC(=NO)SC1C(C(C(C(O1)CO)O)O)O |
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